Cas no 1334146-60-9 (4-Methylpiperazine-2-carbonitrile)

• Product Name: 4-Methylpiperazine-2-carbonitrile
• CAS No: 1334146-60-9
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 4588932
• Update Time: 2023-08-09

4-Methylpiperazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methylpiperazine-2-carbonitrile
• 4-Methylpiperazine-2-carbonitrile

• Inchi： 1S/C6H11N3/c1-9-3-2-8-6(4-7)5-9/h6,8H,2-3,5H2,1H3
• InChI Key： CWQHAFKSCIBIDU-UHFFFAOYSA-N
• SMILES： N1(C)CCNC(C#N)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• XLogP3: -0.6
• Topological Polar Surface Area: 39.1